Cas no 681166-75-6 (N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 681166-75-6
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 5931307
• PubChem ID: 4421678
• Update Time: 2025-07-15

N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-[6-(aminosulfonyl)-2-benzothiazolyl]-5,6,7,8-tetrahydro-
• HMS1419O21
• IFLab1_002793
• F0537-0025
• N-(6-sulfamoylbenzo[d]thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• 681166-75-6
• AKOS002050833
• Oprea1_670802

• Inchi： 1S/C18H17N3O3S2/c19-26(23,24)14-7-8-15-16(10-14)25-18(20-15)21-17(22)13-6-5-11-3-1-2-4-12(11)9-13/h5-10H,1-4H2,(H2,19,23,24)(H,20,21,22)
• InChI Key： BHBUYDSJNWDEQR-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NC2=CC=C(S(N)(=O)=O)C=C2S1)=O

Computed Properties

• Exact Mass: 387.07113376g/mol
• Monoisotopic Mass: 387.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• pka: 8.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Professional Introduction to N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 681166-75-6)

N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, identified by its CAS number 681166-75-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential applications in drug development and medicinal chemistry. The presence of a benzothiazole moiety linked to a tetrahydronaphthalene core, along with a sulfamoyl group, suggests a rich chemical diversity that can be exploited for various biological activities.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, often found in therapeutic agents targeting a wide range of diseases. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in the design of novel drugs. In particular, the sulfamoyl group appended to the benzothiazole ring introduces additional functionality that can modulate the compound's pharmacokinetic properties and enhance its binding affinity to biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Specifically, derivatives of benzothiazole have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide represents a promising candidate in this context. Its structural complexity allows for selective interactions with biological macromolecules, which is crucial for developing drugs with high specificity and low toxicity.

The tetrahydronaphthalene portion of the molecule contributes to its hydrophobicity, which can influence its solubility and bioavailability. This feature is particularly important in drug design, as poor solubility can limit the effectiveness of a therapeutic agent. By incorporating this moiety, researchers aim to optimize the compound's pharmacokinetic profile, ensuring better absorption and distribution within the body.

In addition to its structural significance, N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide has shown potential in preclinical studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that it could interfere with the activity of enzymes such as kinases and proteases, which are often overexpressed in cancer cells. Furthermore, its interaction with specific receptors may lead to anti-inflammatory effects, making it a candidate for treating inflammatory diseases.

The sulfamoyl group plays a critical role in modulating the compound's biological activity. This functional group is known for its ability to form hydrogen bonds with polar residues in proteins, enhancing binding affinity. In the context of N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, the sulfamoyl moiety may interact with key amino acid residues in target proteins, leading to potent pharmacological effects. This interaction can be further fine-tuned through structural modifications of the benzothiazole and tetrahydronaphthalene cores.

The synthesis of N-(6-sulfamoyl-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfamoyl group necessitates careful handling of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecule's structure.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential inhibitory activity against various enzymes and receptors relevant to human diseases. For example， preliminary data suggest that it may inhibit the activity of an enzyme implicated in cancer cell proliferation， providing a basis for further investigation into its anticancer potential.

In vivo studies have provided additional insights into the compound's biological effects。 Animal models have shown that N-(6-sulfamoyl-1，3-benzothiazol-2-yi) -5， 6， 7， 8-tetrahydronaphthalene - 2 - carboxamide exhibits favorable pharmacokinetic properties， including good absorption， distribution， metabolism， and excretion (ADME) profiles。 These findings are encouraging for further development as they suggest that the compound could reach therapeutic levels within the body without significant toxicity。

The future direction of research on N-( 6 - sulfamoyi - 1 ， 3 - benzotli azol - 2 - yI strong >) - < strong > 5 ， 6 ， 7 ， 8 - tetra hyd ro napht halen e - 2 - carbox amide strong > includes optimizing its chemical structure for improved efficacy and safety。 This involves exploring analogs with modified sulfamoyl groups or substituents on the benzothiazole or tetrahydronaphthalene moieties。 Additionally， computational methods such as molecular docking and virtual screening will be employed to identify potential binding interactions with biological targets。

The development of new drugs is a complex process that requires extensive research and collaboration across multiple disciplines。 N-(< strong > 6 - sulf am oyl - 1 ， 3 - ben z oth i az ol - 2 - yI strong >) - < strong > 5 ， 6 ， 7 ， 8 - tet ra hy d ro napht hal en e - 2 - carbox am ide strong > represents an exciting advancement in medicinal chemistry， with potential applications in treating various diseases。 As research continues， we can expect further insights into its mechanism of action and therapeutic potential。